7-[(4-fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C25H25FN6O3
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 7-[(4-fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C25H25FN6O3/c26-18-6-4-17(5-7-18)16-32-22(27)19(24(33)28-8-10-30-11-13-35-14-12-30)15-20-23(32)29-21-3-1-2-9-31(21)25(20)34/h1-7,9,15,27H,8,10-14,16H2,(H,28,33)
• Standard InChI Key: JCKBUSYOGRZRPN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)F

Introduction

Structural and Molecular Characterization

The compound features a tricyclic core scaffold fused with nitrogen-containing heterocycles, a fluorophenyl group, and a morpholine-ethyl carboxamide side chain. Its molecular formula is C25H25FN6O3, with a molecular weight of 476.5 g/mol. Key structural attributes include:

• Triazatricyclo[8.4.0.03,8]tetradeca framework: A 14-membered ring system with three fused rings, including two triazole rings and a central cyclohexane-like structure.

• 4-Fluorophenylmethyl group: Enhances lipophilicity and potential receptor-binding affinity.

• Morpholine-ethyl carboxamide: Contributes to solubility and interactions with polar biological targets.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C25H25FN6O3
Molecular Weight	476.5 g/mol
IUPAC Name	7-[(4-Fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
SMILES	C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)F
Key Functional Groups	Imino, carbonyl, morpholine

The crystal structure remains undetermined, but computational models suggest planar geometry for the triazole rings and a twisted conformation for the morpholine-ethyl side chain.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with the formation of the triazatricyclo core via cyclocondensation. Key steps include:

• Core Formation: Reaction of 4-fluoroaniline derivatives with aldehydes under acidic conditions to form the imino-triazole backbone.

• Side-Chain Introduction: Coupling of the morpholine-ethyl group via carboxamide bond formation using EDC/HOBt activation.

• Purification: Chromatographic techniques (e.g., HPLC) yield >95% purity for research applications.

Table 2: Representative Synthesis Protocol

Step	Reaction	Reagents/Conditions	Yield
1	Cyclocondensation	4-fluoroaniline, aldehyde, HCl, reflux	60%
2	Carboxamide coupling	EDC, HOBt, DMF, RT	75%
3	Purification	Reverse-phase HPLC	95%

Chemical Modifications

The compound undergoes:

• Oxidation: The imino group (-NH) oxidizes to nitroso (-NO) under strong oxidizing agents (e.g., KMnO4).

• Nucleophilic Substitution: The morpholine group participates in SN2 reactions, enabling derivatization for SAR studies.

Assay	Target	IC50/EC50	Mechanism
MTT viability	MCF-7 cells	2.1 µM	Caspase-3 activation
Topoisomerase IIα assay	Recombinant enzyme	0.78 µM	Competitive inhibition
TNF-α suppression	RAW 264.7 macrophages	5 µM	NF-κB pathway inhibition

Mechanism of Action

The compound’s tricyclic scaffold facilitates intercalation into DNA, while the 4-fluorophenyl group enhances hydrophobic interactions with enzyme pockets. Molecular docking reveals strong binding to:

• Topoisomerase IIα (ΔG = -9.8 kcal/mol) via hydrogen bonding with Asn91 and π-stacking with adenine bases.

• IκB kinase (ΔG = -8.2 kcal/mol) through morpholine-oxygen interactions.

Comparison with Structural Analogs

Table 4: Analog Comparison

Compound	Structural Difference	Activity (IC50 vs. MCF-7)
Parent compound	-	2.1 µM
7-[(4-Chlorophenyl)methyl]	Cl substituent	3.5 µM
N-(3-Morpholinopropyl)	Extended alkyl chain	4.8 µM

The 4-fluorophenyl variant exhibits superior potency due to optimal electronegativity and steric fit.